![molecular formula C24H21FN2O3 B6569048 N-(1-benzoyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-(2-fluorophenoxy)acetamide CAS No. 946318-54-3](/img/structure/B6569048.png)
N-(1-benzoyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-(2-fluorophenoxy)acetamide
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Overview
Description
N-(1-benzoyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-(2-fluorophenoxy)acetamide, commonly referred to as 2-FBA, is a synthetic compound that has been studied for its potential medicinal applications. 2-FBA has been found to possess a variety of biochemical, physiological, and pharmacological properties. In We will also discuss the advantages and limitations of using 2-FBA for lab experiments, as well as potential future directions for research.
Scientific Research Applications
2-FBA has been studied for its potential medicinal applications. It has been found to possess anti-inflammatory and anti-microbial properties, and has been studied for its potential use in the treatment of various diseases, including cancer, diabetes, and cardiovascular disease. 2-FBA has also been studied for its potential use as an antidepressant, as well as its potential to act as a neuroprotective agent.
Mechanism of Action
2-FBA has been found to act as an inhibitor of the enzyme cyclooxygenase (COX), which is involved in the production of pro-inflammatory molecules known as prostaglandins. By inhibiting COX, 2-FBA is able to reduce inflammation and pain. 2-FBA has also been found to act as an inhibitor of the enzyme phospholipase A2 (PLA2), which is involved in the production of arachidonic acid, a precursor of prostaglandins. By inhibiting PLA2, 2-FBA is able to reduce inflammation and pain.
Biochemical and Physiological Effects
2-FBA has been found to possess a variety of biochemical and physiological effects. It has been found to possess anti-inflammatory and anti-microbial properties, and has been studied for its potential use in the treatment of various diseases, including cancer, diabetes, and cardiovascular disease. 2-FBA has also been found to possess neuroprotective and antidepressant properties.
Advantages and Limitations for Lab Experiments
The use of 2-FBA for lab experiments has several advantages. 2-FBA is a relatively inexpensive compound, and it is readily available from chemical suppliers. Additionally, 2-FBA is relatively easy to synthesize, and the reaction yields a white solid with a melting point of approximately 145°C. However, there are also some limitations to using 2-FBA for lab experiments. 2-FBA is a synthetic compound, and its effects on the human body are not yet fully understood. Additionally, 2-FBA is a relatively new compound, and there is still much to be learned about its mechanism of action.
Future Directions
The potential future directions for research on 2-FBA are numerous. Further research could focus on the mechanism of action of 2-FBA, as well as its effects on the human body. Additionally, further research could focus on the potential therapeutic applications of 2-FBA, such as its potential use in the treatment of cancer, diabetes, and cardiovascular disease. Additionally, further research could focus on the potential of 2-FBA as an antidepressant and neuroprotective agent. Finally, further research could focus on the potential toxicological effects of 2-FBA, as well as its potential for drug interactions.
Synthesis Methods
2-FBA can be synthesized using a variety of methods, including an acid-catalyzed reaction involving a condensation reaction of benzoyl chloride and 2-fluorophenoxyacetic acid. This reaction is typically carried out in the presence of a Lewis acid, such as aluminum chloride, and a solvent, such as dichloromethane. The reaction yields 2-FBA as a white solid with a melting point of approximately 145°C.
properties
IUPAC Name |
N-(1-benzoyl-3,4-dihydro-2H-quinolin-6-yl)-2-(2-fluorophenoxy)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H21FN2O3/c25-20-10-4-5-11-22(20)30-16-23(28)26-19-12-13-21-18(15-19)9-6-14-27(21)24(29)17-7-2-1-3-8-17/h1-5,7-8,10-13,15H,6,9,14,16H2,(H,26,28) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PDADSMDLCRZEQE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC2=C(C=CC(=C2)NC(=O)COC3=CC=CC=C3F)N(C1)C(=O)C4=CC=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H21FN2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
404.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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